Cas no 99246-99-8 (5-hydroxy-3-methyl-2-Benzofurancarboxylic acid)

5-hydroxy-3-methyl-2-Benzofurancarboxylic acid structure
99246-99-8 structure
Product Name:5-hydroxy-3-methyl-2-Benzofurancarboxylic acid
CAS No:99246-99-8
MF:C10H8O4
MW:192.168123245239
CID:2107810
PubChem ID:14579217
Update Time:2025-04-21

5-hydroxy-3-methyl-2-Benzofurancarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-hydroxy-3-methyl-2-Benzofurancarboxylic acid
    • FMHWXKPNZSRSGS-UHFFFAOYSA-N
    • 99246-99-8
    • methyl 5-hydroxybenzofuran-2-carboxylic acid
    • DA-19908
    • SCHEMBL5287590
    • Inchi: 1S/C10H8O4/c1-5-7-4-6(11)2-3-8(7)14-9(5)10(12)13/h2-4,11H,1H3,(H,12,13)
    • InChI Key: FMHWXKPNZSRSGS-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)O)=C(C)C2C=C(C=CC1=2)O

Computed Properties

  • Exact Mass: 192.04225873Da
  • Monoisotopic Mass: 192.04225873Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 70.7Ų
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